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Compound of Interest

Compound Name: Methyl 3-amino-4-methylbenzoate

Cat. No.: B096927

An In-depth Technical Guide to the Safety and Handling of Methyl 3-amino-4-methylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for
Methyl 3-amino-4-methylbenzoate (CAS No. 18595-18-1). The information is compiled from
various safety data sheets and chemical databases to ensure a thorough overview for
professionals in research and drug development.

Chemical and Physical Properties

Methyl 3-amino-4-methylbenzoate is a substituted aniline derivative. It is a white to off-white
crystalline solid.[1] Understanding its physical and chemical properties is fundamental to its
safe handling and use in experimental settings.
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Property Value Source
Molecular Formula CoH11NO:2 PubChem, ChemicalBook
Molecular Weight 165.19 g/mol PubChem, ChemicalBook
White to Gray to Brown )
Appearance Tokyo Chemical Industry
powder to crystal
Melting Point 113-117 °C ChemicalBook[2][3]
Boiling Point 296.3 £ 20.0 °C (Predicted) ChemicalBook[4]
Density 1.132 + 0.06 g/cm? (Predicted) = ChemicalBook[4]
Moderately soluble in ethanol,
methanol, and dimethyl ]
- ) o o Guidechem[1],
Solubility sulfoxide. Limited solubility in ]
] ChemicalBook[4]
water. Chloroform (Slightly),
Methanol (Slightly).
pKa 3.31 + 0.10 (Predicted) ChemicalBook[4]
LogP 1.7at22°Cand pH 7 ChemBK]2]

Hazard Identification and GHS Classification

Methyl 3-amino-4-methylbenzoate is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

skin, eye, and respiratory irritation.

Hazard Class

Hazard Category

GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[5]
Specific target organ toxicity — H335: May cause respiratory
Category 3

Single exposure

irritation
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Signal Word: Warning[6]
Hazard Pictogram:
e GHSO07: Exclamation Mark

Handling and Storage Precautions

Proper handling and storage procedures are crucial to minimize the risks associated with
Methyl 3-amino-4-methylbenzoate.

3.1. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) approved eye protection.[7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
Handle with gloves that have been inspected prior to use.[8]

¢ Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[8]

3.2. Safe Handling Practices

Avoid contact with skin and eyes.[7]

Avoid formation of dust and aerosols.[7]

Use only outdoors or in a well-ventilated area.[8]

Wash hands thoroughly after handling.

Keep away from heat and sources of ignition.[7]

3.3. Storage Conditions

e Store in a cool, dry, and well-ventilated place.[8]
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Keep container tightly closed.[8]
Store locked up.[7]

Store under an inert atmosphere.[8]

Incompatible materials include strong oxidizing agents, acids, and strong bases.[8]

Emergency Procedures and First Aid

In case of exposure or emergency, follow these first aid measures:

Exposure Route

First Aid Measures

Inhalation

Move victim to fresh air. If breathing is difficult,
give oxygen. If not breathing, give artificial
respiration. Get medical attention if symptoms

occur.[8]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. If skin irritation persists, call a
physician. Remove and wash contaminated

clothing before reuse.[8]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[8]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Get medical attention if

symptoms occur.[8]

Fire-fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[8]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).
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[8]

o Protective Equipment: Wear self-contained breathing apparatus pressure-demand,
MSHA/NIOSH (approved or equivalent) and full protective gear.[8]

Experimental Protocols

Detailed experimental methodologies for the toxicological data cited in the safety data sheets
are not publicly available in the sourced documents. The hazard classifications are typically
derived from studies conducted according to internationally recognized guidelines, such as
those from the Organisation for Economic Co-operation and Development (OECD).

For instance, skin and eye irritation potential is generally assessed using methods similar to the
following OECD guidelines:

o OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This test involves the
application of the test substance to the skin of an animal, followed by observation for signs of
erythema and edema.

o OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline describes a
procedure where the test substance is applied to the eye of an animal, and the degree of
irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

It is important to note that these are generalized descriptions, and the specific protocols used
for Methyl 3-amino-4-methylbenzoate are not provided in the available safety literature.

Logical Workflow Diagram

The following diagram illustrates a logical workflow for responding to a chemical spill of Methyl
3-amino-4-methylbenzoate in a laboratory setting.
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Workflow for Chemical Spill Response
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Caption: A flowchart outlining the procedural steps for responding to a chemical spill.
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This guide is intended for informational purposes and should be used in conjunction with your
institution's specific safety protocols and the most current Safety Data Sheet provided by the
supplier. Always prioritize safety and handle all chemicals with the appropriate precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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